molecular formula C20H20N6OS2 B2744869 2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide CAS No. 847392-74-9

2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide

Cat. No. B2744869
M. Wt: 424.54
InChI Key: SFZPZUDSWXPWDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H20N6OS2 and its molecular weight is 424.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

Heterocyclic compounds incorporating thiadiazole moieties have been synthesized and assessed for their insecticidal properties, particularly against the cotton leafworm, Spodoptera littoralis. These compounds, derived from versatile precursors like 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, demonstrate the potential of heterocyclic chemistry in developing new insecticidal agents (Fadda et al., 2017).

Antimicrobial Activity

Research on novel heterocycles also includes their synthesis for antimicrobial applications. Compounds synthesized from 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide have shown promising antimicrobial properties, indicating the utility of such chemical structures in combating microbial resistance (Bondock et al., 2008).

Antioxidant Activity

The synthesis of amidomethane sulfonyl-linked bis heterocycles has been explored, with certain derivatives exhibiting excellent antioxidant activity. This suggests potential applications in fields where oxidative stress is a concern, such as in the prevention of certain diseases or in the stabilization of sensitive materials (Talapuru et al., 2014).

Anticancer Research

Similarly, compounds synthesized from heterocyclic precursors have been evaluated for their anticancer activity. This includes the study of sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles, which demonstrates the potential of such molecular structures in the development of new anticancer agents (Evren et al., 2019).

properties

IUPAC Name

2-[[4-(4-methylphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N6OS2/c1-14-5-7-15(8-6-14)26-17(12-16-4-3-10-25(16)2)23-24-20(26)29-13-18(27)22-19-21-9-11-28-19/h3-11H,12-13H2,1-2H3,(H,21,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SFZPZUDSWXPWDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CC4=CC=CN4C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N6OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide

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